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Compound of Interest

Compound Name: Penipanoid C

Cat. No.: B15569164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper handling and

disposal of Penipanoid C. As a compound investigated for its cytotoxic properties, it is

imperative to manage all waste streams containing Penipanoid C with the utmost care to

ensure personnel safety and environmental protection.

I. Understanding Penipanoid C: Properties and
Hazards
Penipanoid C is a natural product isolated from fungi of the Penicillium genus.[1] While a

specific Safety Data Sheet (SDS) for Penipanoid C is not readily available in the public

domain, its known biological activities and those of its analogs warrant its classification as a

potentially hazardous substance. Studies have highlighted the cytotoxic effects of Penipanoid
C-inspired derivatives against various cancer cell lines, including hepatocellular carcinoma.[2]

Therefore, it should be handled with the same precautions as other cytotoxic or antineoplastic

agents.

Table 1: Chemical and Physical Properties of Related Penipanoids
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Property Penipanoid A

Molecular Formula C16H13N3O3

Molecular Weight 295.29 g/mol

IUPAC Name
2-[5-[(4-hydroxyphenyl)methyl]-1,2,4-triazol-1-

yl]benzoic acid

Source Penicillium paneum

Role Penicillium metabolite

Data for Penipanoid A is provided for informational purposes as a related compound.[3]

Specific quantitative data for Penipanoid C is limited.

II. Proper Disposal Procedures for Penipanoid C
Waste
All materials that have come into contact with Penipanoid C must be considered hazardous

waste.[4] This includes stock solutions, contaminated personal protective equipment (PPE),

labware, and cleaning materials. Disposal must adhere to institutional and regulatory guidelines

for hazardous chemical waste.[5]

Table 2: Penipanoid C Waste Categorization and Disposal
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Waste Type Description Disposal Container
Disposal
Procedure

Bulk Chemical Waste

Unused or expired

Penipanoid C, stock

solutions, and

concentrated liquid

waste.

Black Bulk Waste

Container

Collect in a

designated, sealed,

and properly labeled

hazardous waste

container. Do not mix

with other waste

streams. Arrange for

pickup by your

institution's

Environmental Health

and Safety (EHS)

department.

Trace Contaminated

Solids

Contaminated gloves,

absorbent pads,

bench paper, and

other disposable items

with minimal residual

contamination.

Yellow Trace Waste

Sharps Container

Place directly into the

designated container.

When three-quarters

full, seal the container

and arrange for

disposal through your

institution's regulated

medical waste

program.

Contaminated Sharps

Needles, syringes,

and other sharps

contaminated with

Penipanoid C.

Red Sharps Container

(if empty) or Black

Bulk Waste Container

(if containing residual

drug)

Empty syringes can

be placed in a red

sharps container.

Syringes with any

residual Penipanoid C

must be disposed of

as bulk hazardous

chemical waste in a

black bulk waste

container. Do not

recap needles.
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Contaminated

Labware

Glassware, pipette

tips, and other

labware that has

come into contact with

Penipanoid C.

Yellow Trace Waste

Sharps Container (for

disposable items) or

designated container

for reusable items

Dispose of single-use

items in the

appropriate trace

waste container. For

reusable items, follow

a validated

decontamination

procedure. The initial

rinses should be

collected as

hazardous waste.

Aqueous Solutions

Dilute aqueous

solutions containing

Penipanoid C.

Hazardous Waste

Container

Do not dispose of

down the drain.

Collect all aqueous

waste containing

Penipanoid C in a

designated hazardous

waste container for

EHS pickup.

III. Experimental Protocol: Handling Cytotoxic
Compounds like Penipanoid C
The following is a general protocol for the safe handling of potent compounds like Penipanoid
C in a laboratory setting. Always consult your institution-specific Standard Operating

Procedures (SOPs).

Preparation and Personal Protective Equipment (PPE):

Work in a designated area, preferably within a certified chemical fume hood or biological

safety cabinet, to minimize inhalation exposure.

Wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

glasses.

Handling and Use:
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When weighing solid Penipanoid C, do so in a containment device to prevent

aerosolization.

Prepare solutions in a chemical fume hood.

Use Luer-Lok syringes and needles to prevent accidental disconnection.

Cover work surfaces with absorbent, plastic-backed paper to contain spills.

Decontamination:

Decontaminate surfaces after each use.

Use a detergent solution followed by a rinse with sterile water. All cleaning materials must

be disposed of as hazardous waste.

Waste Segregation and Disposal:

Segregate waste at the point of generation according to the categories in Table 2.

Ensure all waste containers are clearly labeled with "Hazardous Waste" and the specific

chemical contents.

Keep waste containers closed except when adding waste.

Arrange for regular waste pickup by your institution's EHS department.

IV. Workflow for Penipanoid C Waste Management
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated during work with Penipanoid C.
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Waste Generation
(Working with Penipanoid C)

Is the item a sharp? Is the waste liquid? Is the waste solid?

Red Sharps Container
(if 100% empty)

Yes (empty)

Black Bulk Waste Container
(if residual drug remains)

Yes (residual)

Black Bulk Waste Container
(Concentrated/Stock Solutions)

Yes (Concentrated)

Hazardous Aqueous Waste Container

Yes (Dilute)

Yellow Trace Waste Container
(Gloves, pads, etc.)

Yes

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Penipanoid C laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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